Cas no 478261-42-6 ((3Z)-3-ethoxyimino-1-phenylindol-2-one)

• Product Name: (3Z)-3-ethoxyimino-1-phenylindol-2-one
• CAS No: 478261-42-6
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD00975377
• CID: 5233484
• Update Time: 2026-03-08

(3Z)-3-ethoxyimino-1-phenylindol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1H-INDOLE-2,3-DIONE 3-(O-ETHYLOXIME)
• (3Z)-3-(ethoxyimino)-1-phenyl-2,3-dihydro-1H-indol-2-one
• 1H-Indole-2,3-dione, 1-phenyl-, 3-(O-ethyloxime)
• (3Z)-3-ethoxyimino-1-phenylindol-2-one
• MLS000695094
• SMR000334734

• MDL： MFCD00975377
• Inchi： 1S/C16H14N2O2/c1-2-20-17-15-13-10-6-7-11-14(13)18(16(15)19)12-8-4-3-5-9-12/h3-11H,2H2,1H3/b17-15-
• InChI Key： ZSJNAPVANVAVCH-ICFOKQHNSA-N
• SMILES： O=C1/C(/C2C=CC=CC=2N1C1C=CC=CC=1)=N\OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 3.4
• Topological Polar Surface Area: 41.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on (3Z)-3-ethoxyimino-1-phenylindol-2-one

Recent Advances in the Study of (3Z)-3-ethoxyimino-1-phenylindol-2-one (CAS: 478261-42-6): A Comprehensive Research Brief

The compound (3Z)-3-ethoxyimino-1-phenylindol-2-one (CAS: 478261-42-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented here is derived from peer-reviewed journal articles, conference proceedings, and industry reports published within the last two years.

Recent studies have highlighted the role of (3Z)-3-ethoxyimino-1-phenylindol-2-one as a promising scaffold for the development of novel kinase inhibitors. Its indole-2-one core structure, combined with the ethoxyimino moiety, offers a versatile platform for chemical modifications that can enhance target specificity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, which are crucial targets in cancer therapy.

In addition to its kinase inhibitory properties, (3Z)-3-ethoxyimino-1-phenylindol-2-one has shown potential as an anti-inflammatory agent. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that this compound can effectively modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage cell lines. The study suggested that the ethoxyimino group plays a critical role in this activity, possibly by interacting with key cysteine residues in the IKK complex.

The synthetic routes to (3Z)-3-ethoxyimino-1-phenylindol-2-one have also seen significant optimization in recent years. A 2023 paper in Organic Process Research & Development described a novel, high-yield synthesis method that reduces the number of steps from previous protocols while maintaining excellent stereochemical control. This advancement is particularly important for scaling up production for preclinical studies, as it addresses previous challenges related to the Z/E isomerization of the ethoxyimino group.

Pharmacokinetic studies of (3Z)-3-ethoxyimino-1-phenylindol-2-one and its derivatives have provided valuable insights into their drug-like properties. Data presented at the 2024 American Chemical Society National Meeting indicated that these compounds generally exhibit good metabolic stability in human liver microsomes, with half-lives exceeding 60 minutes for most analogs. However, the research also identified potential issues with plasma protein binding that may need to be addressed in future structural optimization efforts.

Looking forward, several research groups have begun exploring the use of (3Z)-3-ethoxyimino-1-phenylindol-2-one as a starting point for the development of targeted protein degraders (PROTACs). Preliminary results presented at recent conferences suggest that when incorporated into PROTAC molecules, this scaffold can effectively recruit E3 ubiquitin ligases while maintaining binding affinity for target proteins. This approach could significantly expand the therapeutic potential of compounds based on this chemical structure.

In conclusion, (3Z)-3-ethoxyimino-1-phenylindol-2-one (CAS: 478261-42-6) represents a versatile and promising chemical entity with multiple potential therapeutic applications. Recent research has advanced our understanding of its biological activities, synthetic accessibility, and drug-like properties. While challenges remain in optimizing its pharmacokinetic profile and target specificity, the compound continues to serve as an important lead structure for the development of novel therapeutic agents in oncology, inflammation, and potentially other disease areas.